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Compound of Interest

Compound Name: Insecticidal agent 5

Cat. No.: B12382847 Get Quote

This technical guide provides a comprehensive summary of the initial research findings on the

novel synthetic insecticide, designated as Insecticidal Agent 5. The data presented herein

covers its efficacy against key agricultural pests, its toxicological profile, and its proposed

mechanism of action. This document is intended for researchers, scientists, and professionals

involved in the development of next-generation crop protection agents.

Quantitative Data Summary
The initial screening of Insecticidal Agent 5 involved evaluating its efficacy against several

common insect pests and its acute toxicity in a model non-target organism. All data are

presented as mean ± standard deviation.

Table 1: Efficacy of Insecticidal Agent 5 Against Various Insect Species (Topical Application)

Target Species Common Name LD50 (ng/insect)
95% Confidence
Interval

Myzus persicae Green Peach Aphid 12.5 ± 1.8 (10.1, 14.9)

Plutella xylostella Diamondback Moth 8.2 ± 0.9 (7.1, 9.3)

Spodoptera frugiperda Fall Armyworm 25.1 ± 3.2 (21.0, 29.2)

| Aphis gossypii | Cotton Aphid | 15.8 ± 2.1 | (13.2, 18.4) |
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Table 2: Acute Contact Toxicity in a Non-Target Organism

Species Common Name LD50 (µ g/bee )
95% Confidence
Interval

| Apis mellifera | Honey Bee | > 100 | N/A |

Proposed Mechanism of Action
Preliminary studies suggest that Insecticidal Agent 5 acts as a potent and selective antagonist

of the nicotinic acetylcholine receptor (nAChR) in insects. It appears to bind to a unique

allosteric site on the receptor complex, distinct from the binding sites of neonicotinoids and

other existing nAChR modulators. This allosteric modulation prevents the conformational

change required for ion channel opening, leading to a rapid and irreversible blockade of

cholinergic signaling. The resulting disruption of neurotransmission causes paralysis and

subsequent death of the insect.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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